87-90-1

Symclosene

In Stock

• CAS RN:
• 87-90-1

• Formula:
• C3Cl3N3O3

• InChI:
• InChI=1S/C3Cl3N3O3/c4-7-1(10)8(5)3(12)9(6)2(7)11

• InChIKey:
• YRIZYWQGELRKNT-UHFFFAOYSA-N

• Trichloro-s-triazinetrione, dry appears as a white slightly hygroscopic crystalline powder or lump solid with a mild chlorine-like odor. Said to have 85 percent available chlorine. Decomposes at 225°C. Moderately toxic by ingestion. May irritate skin and eyes. Active ingredient in household dry bleaches. Used in swimming pools as a disinfectant .
  1,3,5-trichloro-1,3,5-triazinane-2,4,6-trione is a member of 1,3,5-triazinanes and an organochlorine compound.

5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole

In Stock

• CAS RN:
• 887-90-1

• Formula:
• C13H7BrClNO

• InChI:
• InChI=1S/C13H7BrClNO/c14-9-3-6-12-11(7-9)13(17-16-12)8-1-4-10(15)5-2-8/h1-7H

• InChIKey:
• XPEAUKHERPSOLK-UHFFFAOYSA-N

• 5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole is a useful research compound. Its molecular formula is C13H7BrClNO and its molecular weight is 308.56 g/mol. The purity is usually 95%.

Porphobilinogen

In Stock

• CAS RN:
• 487-90-1

• Formula:
• C10H14N2O4

• InChI:
• InChI=1S/C10H14N2O4/c11-4-8-7(3-10(15)16)6(5-12-8)1-2-9(13)14/h5,12H,1-4,11H2,(H,13,14)(H,15,16)

• InChIKey:
• QSHWIQZFGQKFMA-UHFFFAOYSA-N

• Porphobilinogen, also known as PBG, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. Porphobilinogen is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Porphobilinogen has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, porphobilinogen is primarily located in the cytoplasm. Porphobilinogen exists in all eukaryotes, ranging from yeast to humans. Porphobilinogen can be biosynthesized from 5-aminolevulinic acid;  which is mediated by the enzyme Delta-aminolevulinic acid dehydratase. In humans, porphobilinogen is involved in the porphyrin metabolism pathway. Porphobilinogen is also involved in several metabolic disorders, some of which incl...

3,3',5,5'-Tetramethyl-[1,1'-biphenyl]-4,4'-diamine hydrochloride

• CAS RN:
• 76787-90-1

• Formula:
• C16H21ClN2

• InChI:
• InChI=1S/C16H20N2.ClH/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14;/h5-8H,17-18H2,1-4H3;1H

• InChIKey:
• OBWSOTREAMFOCQ-UHFFFAOYSA-N

• 3,3',5,5'-Tetramethyl-[1,1'-biphenyl]-4,4'-diamine hydrochloride is a useful research compound. Its molecular formula is C16H21ClN2 and its molecular weight is 276.8 g/mol. The purity is usually 95%.

3-(3-bromophenyl)propanoic Acid

In Stock

• CAS RN:
• 42287-90-1

• Formula:
• C9H9BrO2

• InChI:
• InChI=1S/C9H9BrO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6H,4-5H2,(H,11,12)

• InChIKey:
• DWKWMFSWLCIMKI-UHFFFAOYSA-N

• 3-(3-bromophenyl)propanoic Acid is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.

2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-5-methoxy-3-(8-tridecenyl)-, (Z)-

• CAS RN:
• 97987-90-1

• Formula:
• C20H30O4

• InChI:
• InChI=1S/C20H30O4/c1-4-6-8-9-15(11-12-16(24-3)10-7-5-2)19-17(21)13-14-18(22)20(19)23/h7,10,13-16,23H,4-6,8-9,11-12H2,1-3H3/b10-7+

• InChIKey:
• TYEYBRGUMMKRGI-JXMROGBWSA-N

• 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-5-methoxy-3-(8-tridecenyl)-, (Z)- is a natural product found in Ardisia japonica with data available.

(+/-)-PPHT hydrochloride

In Stock

• CAS RN:
• 71787-90-1

• Formula:
• C21H28ClNO

• InChI:
• InChI=1S/C21H27NO.ClH/c1-2-14-22(15-13-17-7-4-3-5-8-17)19-11-12-20-18(16-19)9-6-10-21(20)23;/h3-10,19,23H,2,11-16H2,1H3;1H

• InChIKey:
• XWLCIDLCEZAOEY-UHFFFAOYSA-N

• (+/-)-PPHT hydrochloride is a useful research compound. Its molecular formula is C21H28ClNO and its molecular weight is 345.9 g/mol. The purity is usually 95%.

Alanine glutamate

In Stock

• CAS RN:
• 13187-90-1

• Formula:
• C8H14N2O5

• InChI:
• InChI=1S/C8H14N2O5/c1-4(9)7(13)10-5(8(14)15)2-3-6(11)12/h4-5H,2-3,9H2,1H3,(H,10,13)(H,11,12)(H,14,15)/t4-,5-/m0/s1

• InChIKey:
• VYZAGTDAHUIRQA-WHFBIAKZSA-N

• L-alanyl-L-glutamic acid is a dipeptide consisting of L-glutamic acid having an L-alanyl attached to its alpha-amino group

N-(4-chlorophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 877787-90-1

• Formula:
• C19H15ClN4

• InChI:
• InChI=1S/C19H15ClN4/c1-13-11-18(23-16-9-7-15(20)8-10-16)24-19(22-13)17(12-21-24)14-5-3-2-4-6-14/h2-12,23H,1H3

• InChIKey:
• SVJUFORQRURFTK-UHFFFAOYSA-N

• N-(4-chlorophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C19H15ClN4 and its molecular weight is 334.81. The purity is usually 95%.

7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(4-methoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893787-90-1

• Formula:
• C24H20ClN5O3S

• InChI:
• InChI=1S/C24H20ClN5O3S/c1-3-15-4-11-19(12-5-15)34(31,32)24-23-27-22(26-17-7-9-18(33-2)10-8-17)20-14-16(25)6-13-21(20)30(23)29-28-24/h4-14H,3H2,1-2H3,(H,26,27)

• InChIKey:
• NSJPWBCYYDSYJJ-UHFFFAOYSA-N

• 7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(4-methoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H20ClN5O3S and its molecular weight is 493.97. The purity is usually 95%.

1-(2-ethylpiperidin-1-yl)-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione

In Stock

• CAS RN:
• 893987-90-1

• Formula:
• C23H29N3O3

• InChI:
• InChI=1S/C23H29N3O3/c1-2-17-9-5-6-14-26(17)23(29)22(28)19-15-25(20-11-4-3-10-18(19)20)16-21(27)24-12-7-8-13-24/h3-4,10-11,15,17H,2,5-9,12-14,16H2,1H3

• InChIKey:
• COKFMZNMVYXYCM-UHFFFAOYSA-N

• 1-(2-ethylpiperidin-1-yl)-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C23H29N3O3 and its molecular weight is 395.503. The purity is usually 95%.

3,5-Dichloro-3'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898787-90-1

• Formula:
• C18H17Cl2NOS

• InChI:
• InChI=1S/C18H17Cl2NOS/c19-16-9-15(10-17(20)11-16)18(22)14-3-1-2-13(8-14)12-21-4-6-23-7-5-21/h1-3,8-11H,4-7,12H2

• InChIKey:
• VHBPWSWQRXCDPU-UHFFFAOYSA-N

• 3,5-Dichloro-3'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NOS and its molecular weight is 366.3 g/mol. The purity is usually 95%.

4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,5-dimethylphenyl)butanamide

In Stock

• CAS RN:
• 953187-90-1

• Formula:
• C24H27N3O4

• InChI:
• InChI=1S/C24H27N3O4/c1-16-7-8-17(2)20(14-16)25-23(28)6-5-13-27-24(29)12-10-19(26-27)18-9-11-21(30-3)22(15-18)31-4/h7-12,14-15H,5-6,13H2,1-4H3,(H,25,28)

• InChIKey:
• XUXLJSCFEPHZCT-UHFFFAOYSA-N

• 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,5-dimethylphenyl)butanamide is a useful research compound. Its molecular formula is C24H27N3O4 and its molecular weight is 421.497. The purity is usually 95%.

8A-allylhexahydroindolizin-8(5H)-one

• CAS RN:
• 160687-90-1

• Formula:
• C11H17NO

• InChI:
• InChI=1S/C11H17NO/c1-2-6-11-7-4-9-12(11)8-3-5-10(11)13/h2H,1,3-9H2

• InChIKey:
• SHAYHDHEBHDPRZ-UHFFFAOYSA-N

• 8A-allylhexahydroindolizin-8(5H)-one, also known as 8A-allylhexahydroindolizin-8(5H)-one, is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.263. The purity is usually 95%.

4-(2-(4,7-dimethoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide

In Stock

• CAS RN:
• 851987-90-1

• Formula:
• C20H24N4O5S2

• InChI:
• InChI=1S/C20H24N4O5S2/c1-5-24(6-2)31(26,27)14-9-7-13(8-10-14)19(25)22-23-20-21-17-15(28-3)11-12-16(29-4)18(17)30-20/h7-12H,5-6H2,1-4H3,(H,21,23)(H,22,25)

• InChIKey:
• BIALJRHCCWPWJB-UHFFFAOYSA-N

• 4-(2-(4,7-dimethoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N4O5S2 and its molecular weight is 464.6 g/mol. The purity is usually 95%.

2-Amino-4-(3-methoxyphenyl)-1H-pyrrole-3-carbonitrile

Usually In Stock

• CAS RN:
• 194787-90-1

• Formula:
• C12H11N3O

• InChI:
• InChI=1S/C12H11N3O/c1-16-9-4-2-3-8(5-9)11-7-15-12(14)10(11)6-13/h2-5,7,15H,14H2,1H3

• InChIKey:
• QLLUSUOELFPSGI-UHFFFAOYSA-N

• 2-Amino-4-(3-methoxyphenyl)-1H-pyrrole-3-carbonitrile, also known as 2-Amino-4-(3-methoxyphenyl)-1H-pyrrole-3-carbonitrile, is a useful research compound. Its molecular formula is C12H11N3O and its molecular weight is 213.23 g/mol. The purity is usually 95%.

2-(5-Bromo-1H-indazol-3-yl)acetonitrile

Usually In Stock

• CAS RN:
• 1352887-90-1

• Formula:
• C9H6BrN3

• InChI:
• InChI=1S/C9H6BrN3/c10-6-1-2-8-7(5-6)9(3-4-11)13-12-8/h1-2,5H,3H2,(H,12,13)

• InChIKey:
• RPIYPKMKTJJQST-UHFFFAOYSA-N

• 2-(5-Bromo-1H-indazol-3-yl)acetonitrile is a useful research compound. Its molecular formula is C9H6BrN3 and its molecular weight is 236.072. The purity is usually 95%.

4-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379987-90-1

• Formula:
• C18H22N2O4S

• InChI:
• InChI=1S/C18H22N2O4S/c1-23-16-4-6-18(7-5-16)25(21,22)20-12-2-3-15(13-20)14-24-17-8-10-19-11-9-17/h4-11,15H,2-3,12-14H2,1H3

• InChIKey:
• SHLNNZTVIRKYDP-UHFFFAOYSA-N

• 4-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C18H22N2O4S and its molecular weight is 362.44. The purity is usually 95%.

3-Iodopiperidine

Usually In Stock

• CAS RN:
• 1289387-90-1

• Formula:
• C5H10IN

• InChI:
• InChI=1S/C5H10IN/c6-5-2-1-3-7-4-5/h5,7H,1-4H2

• InChIKey:
• LESPVTBAQQARHX-UHFFFAOYSA-N

• 3-Iodopiperidine, also known as 3-Iodopiperidine, is a useful research compound. Its molecular formula is C5H10IN and its molecular weight is 211.04 g/mol. The purity is usually 95%.